Cas no 2891599-71-4 (1-(5-bromo-1H-indol-3-yl)-3-hydroxy-2,2-dimethyl-propan-1-one)

1-(5-Bromo-1H-indol-3-yl)-3-hydroxy-2,2-dimethyl-propan-1-one is a brominated indole derivative with a hydroxylated dimethylpropyl ketone moiety. This compound is of interest in synthetic organic chemistry due to its structural features, which include a reactive indole core and a sterically hindered ketone group. The presence of the bromine substituent enhances its utility as an intermediate in cross-coupling reactions, while the hydroxyl group provides a handle for further functionalization. Its rigid, substituted framework makes it suitable for applications in pharmaceutical research, particularly in the development of biologically active molecules. The compound's stability and defined reactivity profile contribute to its value in methodical synthetic workflows.

1-(5-bromo-1H-indol-3-yl)-3-hydroxy-2,2-dimethyl-propan-1-one structure

2891599-71-4 structure

Product Name:1-(5-bromo-1H-indol-3-yl)-3-hydroxy-2,2-dimethyl-propan-1-one

CAS No:2891599-71-4

MF:C₁₃H₁₄BrNO₂

MW:296.159762859344

CID:6801118

PubChem ID:168432915

Update Time:2025-11-03

1-(5-bromo-1H-indol-3-yl)-3-hydroxy-2,2-dimethyl-propan-1-one Chemical and Physical Properties

Names and Identifiers

- 1-(5-bromo-1H-indol-3-yl)-3-hydroxy-2,2-dimethyl-propan-1-one
- PS-20151
- 2891599-71-4
- F93761
- Inchi： 1S/C13H14BrNO2/c1-13(2,7-16)12(17)10-6-15-11-4-3-8(14)5-9(10)11/h3-6,15-16H,7H2,1-2H3
- InChI Key： GDLNEXXVFLZQBH-UHFFFAOYSA-N
- SMILES： BrC1C=CC2=C(C=1)C(=CN2)C(C(C)(C)CO)=O

Computed Properties

Exact Mass: 295.02079g/mol
Monoisotopic Mass: 295.02079g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 306
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 53.1Å²

1-(5-bromo-1H-indol-3-yl)-3-hydroxy-2,2-dimethyl-propan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Aaron	AR02AHG8-100mg	1-(5-bromo-1H-indol-3-yl)-3-hydroxy-2,2-dimethyl-propan-1-one	2891599-71-4	97%	100mg	$138.00	2023-12-15
Aaron	AR02AHG8-250mg	1-(5-bromo-1H-indol-3-yl)-3-hydroxy-2,2-dimethyl-propan-1-one	2891599-71-4	97%	250mg	$229.00	2023-12-15

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Additional information on 1-(5-bromo-1H-indol-3-yl)-3-hydroxy-2,2-dimethyl-propan-1-one

Comprehensive Overview of 1-(5-bromo-1H-indol-3-yl)-3-hydroxy-2,2-dimethyl-propan-1-one (CAS No. 2891599-71-4)

The compound 1-(5-bromo-1H-indol-3-yl)-3-hydroxy-2,2-dimethyl-propan-1-one (CAS No. 2891599-71-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This brominated indole derivative is characterized by its unique structural features, including a 5-bromo substitution on the indole ring and a hydroxy-2,2-dimethylpropyl ketone moiety. These attributes make it a valuable intermediate in the synthesis of bioactive compounds, particularly in the development of novel therapeutic agents targeting neurological and inflammatory disorders.

In recent years, the demand for indole-based compounds has surged due to their versatile applications in drug discovery. The 5-bromo-1H-indole scaffold, in particular, is a key building block for small-molecule inhibitors and enzyme modulators. Researchers are increasingly exploring its potential in addressing neurodegenerative diseases, such as Alzheimer's and Parkinson's, as well as autoimmune conditions. The presence of the hydroxy group in 1-(5-bromo-1H-indol-3-yl)-3-hydroxy-2,2-dimethyl-propan-1-one further enhances its solubility and bioavailability, making it a promising candidate for drug formulation.

From a synthetic chemistry perspective, the compound's CAS No. 2891599-71-4 serves as a critical identifier for researchers and manufacturers. Its molecular weight and structural complexity necessitate precise analytical techniques, such as NMR spectroscopy and mass spectrometry, for characterization. The 2,2-dimethylpropyl side chain also contributes to its stability, reducing susceptibility to metabolic degradation—a property highly valued in medicinal chemistry.

The growing interest in sustainable chemistry has also spotlighted compounds like 1-(5-bromo-1H-indol-3-yl)-3-hydroxy-2,2-dimethyl-propan-1-one. Innovations in green synthesis methods aim to minimize waste and energy consumption during its production. This aligns with global trends toward environmentally friendly pharmaceuticals, a topic frequently searched by professionals in the field. Additionally, the compound's potential role in precision medicine and personalized therapies has sparked discussions in academic and industrial circles.

Another area of exploration is the compound's applicability in cancer research. Preliminary studies suggest that brominated indoles may exhibit antiproliferative effects against certain cancer cell lines. While further validation is needed, this has led to increased searches for "indole derivatives in oncology" and "5-bromo-1H-indole mechanisms." The hydroxyketone functionality in CAS No. 2891599-71-4 could also facilitate interactions with cellular targets, offering a pathway for drug repurposing.

In summary, 1-(5-bromo-1H-indol-3-yl)-3-hydroxy-2,2-dimethyl-propan-1-one represents a multifaceted compound with broad implications for biomedical research and pharmaceutical development. Its structural uniqueness, combined with emerging applications in neuroprotection, inflammation modulation, and cancer therapy, positions it as a molecule of enduring scientific and commercial interest. As advancements in computational chemistry and high-throughput screening accelerate, the compound's full potential is yet to be unlocked.